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Compound of Interest

Compound Name: Butyl bromoacetate

Cat. No.: B109810

This technical guide provides a comprehensive overview of the core physicochemical
properties of butyl bromoacetate, with a particular focus on tert-butyl bromoacetate, a vital
reagent in pharmaceutical research and development. This document is intended for
researchers, scientists, and drug development professionals, offering detailed data,
experimental methodologies, and visualizations to support laboratory work and chemical
synthesis.

Chemical Identity and Structure

Butyl bromoacetate refers to a group of isomers, with tert-butyl bromoacetate being the
most commonly utilized in organic synthesis. Its structure features a bromoacetyl group
esterified with a tert-butyl alcohol. This arrangement makes it an effective alkylating agent, a
characteristic central to its application in the synthesis of complex organic molecules.

IUPAC Name: tert-butyl 2-bromoacetate[1]

Synonyms: t-Butyl bromoacetate, Bromoacetic Acid tert-Butyl Ester, Acetic acid, bromo-, 1,1-
dimethylethyl ester[1][2]

Physicochemical Properties

The physicochemical properties of tert-butyl bromoacetate are summarized in the table below.
These properties are crucial for its handling, storage, and application in chemical reactions.
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Property Value References

Molecular Formula C6H11BrO2 [11[3]

Molecular Weight 195.05 g/mol [1][3]

Appearance Colorless to light yellow liquid [1]

Odor Pungent [1114]

_ 1.321 - 1.351 g/cm?3 at 20-25
Density oc [4][51[61[7]
N ) ~50 °C at 10 mmHg; ~175 °C

Boiling Point _ [4][5]1[6][7][8]
at atmospheric pressure
Not applicable (liquid at room

Melting Point PP (g
temperature)

Flash Point 49 °C (120.2 °F) [415116]

Refractive Index 1.4440 - 1.4460 at 20 °C 2114151191
Miscible with ethanol,

Solubility chloroform, and ethyl acetate. [2][4][8][10]

Immiscible with water.

Experimental Protocols

This section outlines the general methodologies for determining the key physicochemical

properties of liquid organic compounds like tert-butyl bromoacetate.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The capillary method is a common micro-scale technique for its determination.[1][5]

[11]

Apparatus:

e Thiele tube or other heating bath (e.g., oil bath)
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Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Procedure:

A small amount of the liquid sample is placed in the small test tube.

o The capillary tube, with its open end downwards, is placed inside the test tube containing the
liquid.

e The test tube is attached to the thermometer and immersed in the heating bath.

e The bath is heated gradually. As the temperature rises, air trapped in the capillary tube will
escape as a slow stream of bubbles.

» When the temperature approaches the boiling point, the stream of bubbles becomes rapid
and continuous.

e The heat source is then removed, and the bath is allowed to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.
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Diagram 1: Experimental setup for boiling point determination.

Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, which is a flask with
a specific, known volume.

Apparatus:

e Pycnometer (specific gravity bottle)
e Analytical balance

e Thermometer

o Water bath

Procedure:

e The empty, clean, and dry pycnometer is weighed accurately.
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e The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid is wiped off.

e The filled pycnometer is weighed.

e The pycnometer is then emptied, cleaned, and filled with a reference substance of known
density (e.qg., distilled water) at the same temperature.

o The pycnometer filled with the reference substance is weighed.

e The density of the sample liquid is calculated using the formula: Density _sample =
(Mass_sample / Mass_reference) * Density_reference

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much light bends as it passes through a substance.
An Abbe refractometer is a common instrument for this measurement.

Apparatus:

o Abbe refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., ethanol or acetone)

Soft tissue paper

Procedure:

» The refractometer prisms are cleaned with a suitable solvent and dried.

o Afew drops of the liquid sample are placed on the surface of the lower prism.

e The prisms are closed and locked.
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e The instrument is adjusted to bring the dividing line between the light and dark fields into the
center of the crosshairs.

e The refractive index is read directly from the instrument's scale. The temperature should be
controlled and recorded as the refractive index is temperature-dependent.

Determination of Solubility

A gualitative assessment of solubility is performed by observing the dissolution of a solute in a
solvent.

Apparatus:

e Test tubes

« Vortex mixer (optional)
o Graduated pipettes

Procedure:

A small, measured amount of the solute (tert-butyl bromoacetate) is placed in a test tube.

A measured volume of the solvent (e.g., water, ethanol, chloroform, ethyl acetate) is added.

The mixture is agitated vigorously.

The mixture is observed to see if a single, clear phase is formed (miscible/soluble) or if two
distinct layers remain or the solute does not dissolve (immiscible/insoluble).[4]

Applications in Drug Development

Tert-butyl bromoacetate is a versatile reagent in pharmaceutical synthesis, primarily due to its
role as an alkylating agent. It is used to introduce the tert-butoxycarbonylmethyl group into
various molecules.[2][12]

Synthesis of Collagenase Inhibitors
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Collagenases are enzymes that break down collagen and are implicated in various diseases.
Tert-butyl bromoacetate is used in the synthesis of inhibitors of these enzymes.[2][13] The
tert-butyl ester group can serve as a protecting group for a carboxylic acid, which can later be
deprotected to yield the active inhibitor.

Synthesis of N-Substituted Glycine Oligomers
(Peptoids)

Peptoids are a class of peptide mimics that have shown promise in drug discovery due to their
enhanced stability and bioavailability.[14][15] The synthesis of peptoids often involves a two-
step monomer addition cycle where tert-butyl bromoacetate is a key reagent in the acylation
step.[8][16][17]

Peptoid Monomer Addition Cycle
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Diagram 2: Workflow for the synthesis of peptoids.

Safety and Handling

Tert-butyl bromoacetate is a hazardous chemical and should be handled with appropriate
safety precautions.

e Hazards: Flammable liquid and vapor. Harmful if swallowed. Causes severe skin burns and
eye damage. Lachrymator (causes tearing).[12][18][19]

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
Keep the container tightly closed.[6]

Conclusion

Tert-butyl bromoacetate is a key building block in modern organic and medicinal chemistry. A
thorough understanding of its physicochemical properties, as detailed in this guide, is essential
for its safe and effective use in the laboratory. The experimental protocols provided offer a
foundation for the quality control and characterization of this important reagent, while the
outlined applications highlight its significance in the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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